Cas no 1261808-40-5 (4-Chloro-3,5-difluoro(difluoromethyl)benzene)

• Product Name: 4-Chloro-3,5-difluoro(difluoromethyl)benzene
• CAS No: 1261808-40-5
• MF: C₇H₃ClF₄
• MW: 198.545335054398
• CID: 4985399
• Update Time: 2025-05-24

4-Chloro-3,5-difluoro(difluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,5-difluoro(difluoromethyl)benzene

• Inchi： 1S/C7H3ClF4/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2,7H
• InChI Key： IQPGNAZQBQTWLX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(F)F)C=C1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Additional information on 4-Chloro-3,5-difluoro(difluoromethyl)benzene

4-Chloro-3,5-Difluoro(Difluoromethyl)Benzene: A Comprehensive Overview

4-Chloro-3,5-difluoro(difluoromethyl)benzene, also known by its CAS number 1261808-40-5, is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the family of haloarenes, where halogen atoms are attached to an aromatic benzene ring. The molecule features a chlorine atom at the para position and two fluorine atoms at the meta positions, along with a difluoromethyl group. This combination of substituents imparts distinctive chemical properties, making it valuable in various industrial and research contexts.

The synthesis of 4-chloro-3,5-difluoro(difluoromethyl)benzene involves a series of precise chemical reactions, including electrophilic substitution and halogenation processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact. Researchers have also explored alternative routes using microwave-assisted synthesis, which has shown promising results in terms of reaction time and yield optimization.

In terms of physical properties, this compound exhibits a high melting point due to its rigid aromatic structure and strong intermolecular forces. Its boiling point is moderately high, making it suitable for applications that require thermal stability. The compound is also relatively stable under normal conditions but can undergo degradation under extreme temperatures or in the presence of strong oxidizing agents.

The applications of 4-chloro-3,5-difluoro(difluoromethyl)benzene span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and antiviral properties. Recent studies have highlighted its role in drug design targeting specific enzyme pathways, demonstrating its importance in modern medicinal chemistry.

In the agrochemical industry, this compound is used as a precursor for herbicides and fungicides. Its ability to inhibit key enzymes in plant pathogens makes it a valuable component in crop protection products. Moreover, advancements in green chemistry have led to the development of more sustainable production methods for this compound, aligning with global efforts to reduce environmental footprint.

The electronic properties of 4-chloro-3,5-difluoro(difluoromethyl)benzene make it an interesting candidate for materials science applications. Researchers have investigated its potential as a building block for advanced polymers and organic semiconductors. The compound's electron-withdrawing groups enhance its ability to participate in conjugation, which is crucial for achieving desired electronic characteristics in these materials.

Recent studies have also explored the environmental fate and toxicity of 4-chloro-3,5-difluoro(difluoromethyl)benzene. While it exhibits moderate biodegradability under aerobic conditions, concerns remain about its persistence in aquatic environments. Regulatory agencies are increasingly focusing on assessing such compounds' ecological risks to ensure their safe use and disposal.

In conclusion, 4-chloro-3,5-difluoro(diffluromethyl)benzene is a versatile compound with significant contributions to various fields. Its unique structure enables diverse applications ranging from pharmaceuticals to agrochemicals and materials science. As research continues to uncover new insights into its properties and potential uses, this compound remains at the forefront of chemical innovation.